Cas no 28080-46-8 (Ethanaminium,N,N,N-trimethyl-2-[(3-methylbenzoyl)oxy]-, iodide (1:1))

Ethanaminium,N,N,N-trimethyl-2-[(3-methylbenzoyl)oxy]-, iodide (1:1) structure
28080-46-8 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-[(3-methylbenzoyl)oxy]-, iodide (1:1)
CAS No:28080-46-8
MF:C13H20INO2
MW:349.207876205444
CID:266476
PubChem ID:193625
Update Time:2025-04-19

Ethanaminium,N,N,N-trimethyl-2-[(3-methylbenzoyl)oxy]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,N,N,N-trimethyl-2-[(3-methylbenzoyl)oxy]-, iodide (1:1)
    • trimethyl-[2-(3-methylphenyl)carbonyloxyethyl]azanium iodide
    • Ethanaminium, N,N,N-trimethyl-2-((3-methylbenzoyl)oxy)-, iodide
    • 3-Toluoyl choline
    • N,N,N-Trimethyl-2-[(3-methylbenzoyl)oxy]ethan-1-aminium iodide
    • 28080-46-8
    • m-Toluoyl choline
    • trimethyl-[2-[(3-methylphenyl)-oxomethoxy]ethyl]ammonium iodide
    • DTXSID10950805
    • meta-Toluoyl choline
    • A821951
    • Inchi: 1S/C13H20NO2.HI/c1-11-6-5-7-12(10-11)13(15)16-9-8-14(2,3)4;/h5-7,10H,8-9H2,1-4H3;1H/q+1;/p-1
    • InChI Key: FKIFGKXPQVOVGT-UHFFFAOYSA-M
    • SMILES: [I-].O(C(C1C=CC=C(C)C=1)=O)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 328.8969
  • Monoisotopic Mass: 222.149
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 26.3
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